Cas no 1214344-79-2 (2-Chloro-4-methyl-3-nitro-5-phenylpyridine)

• Product Name: 2-Chloro-4-methyl-3-nitro-5-phenylpyridine
• CAS No: 1214344-79-2
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 4909622
• Update Time: 2025-08-05

2-Chloro-4-methyl-3-nitro-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-3-nitro-5-phenylpyridine
• 2-Chloro-4-methyl-3-nitro-5-phenylpyridine

• Inchi： 1S/C12H9ClN2O2/c1-8-10(9-5-3-2-4-6-9)7-14-12(13)11(8)15(16)17/h2-7H,1H3
• InChI Key： MLWGCKXXQTZWGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C=N1)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.0352552 g/mol
• Monoisotopic Mass: 248.0352552 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.7
• Molecular Weight: 248.66

Additional information on 2-Chloro-4-methyl-3-nitro-5-phenylpyridine

Introduction to CAS No. 1214344-79-2: 2-Chloro-4-methyl-3-nitro-5-phenylpyridine

The compound CAS No. 1214344-79-2, also known as 2-Chloro-4-methyl-3-nitro-5-phenylpyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyridine derivatives family, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with chlorine, methyl, nitro, and phenyl groups at specific positions, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Chloro-4-methyl-3-nitro-5-phenylpyridine with high purity and yield. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only enhance the efficiency of synthesis but also minimize the environmental impact, aligning with the growing demand for sustainable chemical practices.

The structural characteristics of CAS No. 1214344-79-2 make it an ideal candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. For instance, its nitro group imparts strong electron-withdrawing properties, which can be exploited in designing new drugs with enhanced bioavailability. Additionally, the phenyl group contributes to aromatic stability and potential for further functionalization, enabling the creation of complex molecular architectures.

In terms of physical properties, 2-Chloro-4-methyl-3-nitro-5-phenylpyridine exhibits a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, facilitating its use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for use in optoelectronic devices.

Recent studies have highlighted the role of CAS No. 1214344-79-2 as a precursor for synthesizing advanced materials like conductive polymers and metalloorganic frameworks (MOFs). For example, researchers have successfully incorporated this compound into MOFs to create porous materials with high surface area and selective adsorption capabilities. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The application of 2-Chloro-4-methyl-3-nitro-5-pyridine in pharmaceuticals is another area of active research. Its ability to act as a scaffold for drug design has led to the development of novel bioactive molecules targeting various diseases. For instance, derivatives of this compound have shown potential as inhibitors of key enzymes involved in cancer progression and neurodegenerative disorders.

In conclusion, CAS No. 1214344